Cas no 2172103-97-6 (3-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidine-3-carboxylic acid
• CAS No: 2172103-97-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6280307
• PubChem ID: 165571105
• Update Time: 2025-05-24

3-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidine-3-carboxylic acid
• 2172103-97-6
• 3-ethyl-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]azetidine-3-carboxylic acid
• EN300-1561895

• Inchi： 1S/C26H30N2O5/c1-2-26(24(30)31)16-28(17-26)23(29)13-7-8-14-27-25(32)33-15-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,22H,2,7-8,13-17H2,1H3,(H,27,32)(H,30,31)
• InChI Key： OWDUUUPAEMFZBY-UHFFFAOYSA-N
• SMILES： OC(C1(CC)CN(C(CCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-ethyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidine-3-carboxylic acid

3-Ethyl-1-(5-{(9H-fluoren-9-yl)methoxycarbonylamino}pentanoyl)azetidine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS number 2172103-97-6, named 3-Ethyl-1-(5-{(9H-fluoren-9-yl)methoxycarbonylamino}pentanoyl)azetidine-3-carboxylic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which includes an azetidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a carboxylic acid moiety. The presence of these functional groups makes it a versatile building block for various applications, particularly in peptide synthesis and drug delivery systems.

Recent advancements in chemical synthesis have enabled researchers to explore the potential of this compound in creating bioactive molecules. The azetidine ring, a four-membered cyclic amine, is known for its unique electronic properties and structural rigidity, which are advantageous in designing molecules with specific pharmacokinetic profiles. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of the amine during synthesis. This makes the compound an ideal candidate for constructing peptide-based drugs with enhanced stability and bioavailability.

One of the most promising applications of this compound is in the development of targeted drug delivery systems. Researchers have demonstrated that the incorporation of azetidine-containing structures into drug molecules can significantly improve their solubility and permeability across biological membranes. For instance, studies published in *Nature Communications* have highlighted the use of similar compounds in creating nanoscale drug carriers that can selectively deliver therapeutic agents to diseased tissues.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. The combination of the Fmoc group and the azetidine ring provides a platform for synthesizing novel polymers with tailored mechanical and thermal properties. Recent research in *Advanced Materials* has shown that polymers incorporating this compound exhibit exceptional biocompatibility and degradability, making them suitable for use in biomedical devices such as scaffolds for tissue engineering.

The synthesis of 3-Ethyl-1-(5-{(9H-fluoren-9-yl)methoxycarbonylamino}pentanoyl)azetidine-3-carboxylic Acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the formation of the azetidine ring through cyclization reactions and the subsequent installation of the Fmoc group via nucleophilic substitution. These steps are critical for maintaining the integrity of the molecule's functional groups, which are essential for its intended applications.

From an environmental standpoint, this compound has been shown to exhibit low toxicity profiles under standard testing conditions. This is particularly important given its potential use in medical applications where biocompatibility is paramount. Furthermore, its degradation pathways have been studied extensively, revealing that it undergoes hydrolytic cleavage under physiological conditions, which aligns with eco-friendly design principles.

In conclusion, 3-Ethyl-1-(5-{(9H-fluoren-9-yl)methoxycarbonylamino}pentanoyl)azetidine-3-carboxylic Acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug delivery, materials science, and beyond. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly significant role in advancing modern scientific endeavors.